Cas no 90381-11-6 (3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde)

• Product Name: 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde
• CAS No: 90381-11-6
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 2812107
• PubChem ID: 22327220
• Update Time: 2025-10-29

3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AB74807
• 90381-11-6
• 3-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBALDEHYDE
• SCHEMBL3368178
• 3-chloro-4-(trifluoromethyl)picolinaldehyde
• DTXSID20624848
• 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-6-4(7(9,10)11)1-2-12-5(6)3-13/h1-3H
• InChI Key： XOMLXPJDDDWSDM-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=NC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 208.9855259Da
• Monoisotopic Mass: 208.9855259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde

Comprehensive Guide to 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS No. 90381-11-6): Properties, Applications, and Market Insights

3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS No. 90381-11-6) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of chloro and trifluoromethyl substituents, making it a valuable intermediate for synthesizing more complex molecules. The presence of both electron-withdrawing groups (chloro and trifluoromethyl) and an aldehyde functional group provides exceptional reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated pyridine compounds like 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde has surged due to their importance in drug discovery. Researchers frequently search for "pyridine-2-carbaldehyde derivatives" and "trifluoromethyl-substituted heterocycles" as these motifs are crucial for developing novel pharmaceuticals with improved metabolic stability and bioavailability. The compound's CAS 90381-11-6 serves as a unique identifier that helps scientists precisely locate technical data and safety information.

The physicochemical properties of 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde make it particularly interesting for medicinal chemistry applications. Its molecular weight of 209.56 g/mol and the presence of both lipophilic (trifluoromethyl) and polar (aldehyde) groups contribute to balanced solubility characteristics. These properties are frequently discussed in forums focusing on "structure-activity relationship optimization" and "fluorine in drug design," which are currently trending topics in pharmaceutical research communities.

One of the most significant applications of CAS 90381-11-6 is in the synthesis of crop protection agents. The agrochemical industry has shown growing interest in "halogenated pyridine building blocks" as they often lead to compounds with enhanced pesticidal activity and environmental profiles. The trifluoromethyl group in particular contributes to improved leaf penetration and rainfastness in agricultural formulations, addressing current concerns about "sustainable pest control solutions."

From a synthetic chemistry perspective, 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde offers multiple reactive sites for further functionalization. The aldehyde group can undergo condensation reactions to form imines or hydrazones, while the chloro substituent enables various cross-coupling reactions. These features make it a versatile intermediate for creating "diverse chemical libraries," a concept highly relevant to modern drug discovery approaches like "fragment-based drug design."

The global market for fluorinated pyridine derivatives including 90381-11-6 has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Industry reports frequently highlight the importance of "high-value chemical intermediates" in accelerating drug development timelines. Recent patent literature reveals numerous applications of this compound in developing "kinase inhibitors" and "antiviral agents," addressing current medical needs in oncology and infectious diseases.

Quality control aspects of 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde are crucial for research applications. Analytical methods such as HPLC, GC-MS, and NMR are commonly employed to ensure purity, with specifications often exceeding 97% for most synthetic applications. These quality parameters align with the growing industry focus on "reproducible chemical synthesis" and "standardized research materials," which are frequent search terms among laboratory professionals.

Storage and handling recommendations for CAS 90381-11-6 follow standard protocols for aldehyde-containing compounds. Proper storage under inert atmosphere at controlled temperatures helps maintain stability, while handling in well-ventilated areas with appropriate personal protective equipment ensures safety. These precautions address common queries about "chemical storage best practices" and "laboratory safety guidelines," which remain perennially important topics for researchers.

Future research directions involving 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde may explore its potential in materials science applications. The combination of aromaticity, fluorine content, and reactive aldehyde functionality makes it interesting for developing "advanced organic materials" with specific electronic or optical properties. This aligns with current scientific interest in "functional organic molecules" for electronic devices and sensors.

In conclusion, 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS No. 90381-11-6) represents a valuable chemical building block with wide-ranging applications in life sciences research. Its unique structural features and reactivity profile continue to make it relevant to contemporary research trends, including "precision medicine development" and "green chemistry approaches." As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in chemical research and development.